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Introduction and Chemical Properties

Dimethomorph is a cinnamic acid derivative fungicide belonging to the morpholine group that has
gained significant importance in agricultural production systems worldwide. As a member of the carboxylic
acid amides (CAAs), dimethomorph exhibits potent antibacterial properties, robust internal absorption
conductivity, and selective activity against oomycete pathogens [1]. The chemical is structurally
characterized by a double bond that creates two stereoisomers, E and Z isomers, which are typically present
in approximately equal proportions in commercial formulations [2]. While both isomers are present, studies

indicate that the fungicidal activity primarily stems from the Z-isomer [3].

This fungicide demonstrates particular efficacy against members of Perenosporaceae and the genus
Phytophthora, making it invaluable for controlling economically devastating diseases such as downy mildew
and late blight in various crops [2]. Dimethomorph operates by inhibiting several stages of the pathogen
developmental cycles, exhibiting both protective and curative benefits [1]. Its widespread application
across various crops including grapes, peppers, squash, and lychee necessitates comprehensive
understanding of its dissipation kinetics and residue behavior to ensure food safety and environmental

protection [1] [2] [4].

Dissipation Kinetics and Half-Life Data
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Quantitative Dissipation Parameters Across Matrices

Table 1: Dimethomorph dissipation half-lives across different agricultural matrices

Half-life

Experimental

Matrix . Location/Study Additional Notes
(Days) Conditions
Lychee 6.4-9.2 Field conditions, [1] Dissipation dynamics
first-order kinetics determined following first-order
Kinetics
Pepper 1.7-3.8 Field conditions [2] Faster dissipation in Qingdao
(1.7 days) vs. Hefei and
Zhengzhou (3.2-3.8 days)
Soil 10-61 Field conditions [1] Moderately persistent in soil;
affected by soil properties
Soil 19.6+3.2 Biotic microcosms [3] Biodegradation primary
(Laboratory) contributor to dissipation
Soil >100 Abiotic microcosms  [3] Negligible dissipation without
(Laboratory) microbial activity
Squash Fruit 2.1 Greenhouse [4]
conditions
Squash Leaf 4.9 Greenhouse [4] Longer persistence compared to
conditions fruit
Cucumber 1.5-4.7 Field conditions [1]
Grape 7.3-14.8 Field conditions [1]
Ginseng 9.13- Field conditions [1] Varies by plant part (roots,
16.35 stems, leaves)

Environmental Fate and Persistence
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The dissipation of dimethomorph in agricultural systems follows first-order kinetics across most crop
matrices [1]. The compound demonstrates moderate persistence in the environment, with its half-life
influenced by numerous factors including crop type, climate conditions, application method, and
microbial activity [1] [2] [5]. In tropical soils, degradation rates decrease significantly with depth, ranging
from 0.039 d~! at 0-40 cm to 0.009 d~! in deeper soil layers (60-80 cm) [5]. This pattern highlights the
critical role of soil microbial communities in dimethomorph degradation, as these populations typically

decrease with soil depth.

The Z-isomer of dimethomorph generally degrades faster than the E-isomer in most environmental
conditions, leading to changes in the isomeric ratio over time that can serve as an indicator of degradation
progress [3]. However, this pattern can be complicated by isomerization processes where E and Z isomers
interconvert under certain environmental conditions [3]. In soil systems, dimethomorph exhibits moderate
sorption that is influenced by soil organic carbon, clay content, and cation exchange capacity [5]. The

Freundlich adsorption affinity (Kg,) values range from 2.1 to 19.7, while Freundlich organic carbon-

normalized adsorption affinity (K¢,.) ranges from 290 to 566 [5].
Analytical Methodology

Sample Extraction Using QUEChERS

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has been successfully validated
for dimethomorph extraction across various crop matrices including lychee, squash, and peppers [1] [4].

The procedure involves several critical steps:

¢ Homogenization: Fresh crop samples (lychee, pepper, squash) are homogenized using a food
processor under controlled conditions. For lychee, separate analyses of whole fruit and pulp are

recommended due to significant residue differences [1].

o Extraction: Weigh 10.0 g £ 0.1 g of homogenized sample into a 50 mL centrifuge tube. Add 10 mL of
acetonitrile (HPLC grade) and shake vigorously for 1 minute [4].

e Partitioning: Add the EN-QUEChERS kit reagent containing 4 g MgS0a4, 1 g NaCl, 1 g sodium

citrate, and 0.5 g disodium citrate sesquihydrate [4]. Shake immediately and vigorously for 1

© 2026 Smolecule. All rights reserved. 3/11 Tech Support


https://www.smolecule.com/products/s567675?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11054778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11054778/
https://www.sciencedirect.com/science/article/abs/pii/S0147651311000522
https://pmc.ncbi.nlm.nih.gov/articles/PMC10784402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10784402/
https://www.smolecule.com/products/s567675?utm_src=pdf-body
https://www.smolecule.com/products/s567675?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0045653522038346
https://www.sciencedirect.com/science/article/abs/pii/S0045653522038346
https://www.smolecule.com/products/s567675?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10784402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10784402/
https://www.smolecule.com/products/s567675?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11054778/
https://www.mdpi.com/2304-8158/12/6/1291
https://pmc.ncbi.nlm.nih.gov/articles/PMC11054778/
https://www.mdpi.com/2304-8158/12/6/1291
https://www.mdpi.com/2304-8158/12/6/1291
https://www.smolecule.com/products/s567675?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

minute to prevent salt aggregation.

e Centrifugation: Centrifuge at 4000 rpm for 5 minutes to achieve phase separation. The acetonitrile

layer contains the extracted pesticides [4].

¢ Clean-up: Transfer 1 mL of the supernatant to a dispersive SPE tube containing PSA and MgSOa for

clean-up. This step is particularly important for matrices with high pigment or fatty acid content [1].

o Final Preparation: Filter through a 0.2 pm PTFE syringe filter prior to instrumental analysis [4].

Instrumental Analysis by HPLC-MS/MS

Liquid Chromatography Conditions:

e Column: C18 column (e.g., Kinetex C18, 2.1 x 150 mm; 2.6 ym particle size)

e Mobile Phase: Water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B)

¢ Gradient Program: Initial 10% B, increased to 90% B over 10 minutes, maintained for 3 minutes,
then returned to initial conditions

¢ Flow Rate: 0.3 mL/min

e Column Temperature: 40°C

¢ Injection Volume: 2-5 pL [4]

Mass Spectrometry Conditions:

¢ lonization Mode: Electrospray ionization (ESI) in positive mode
e Operation Mode: Multiple Reaction Monitoring (MRM)

¢ Interface Temperature: 300°C

¢ Desolvation Line Temperature: 250°C

¢ Nebulizing Gas Flow: 3 L/min

¢ Heating Gas Flow: 10 L/min [1]

The method has demonstrated excellent linearity (r2 = 1.000) in the concentration range of 0.001-0.5 mg/L,
with recovery rates of 76.4%-101.9% across different matrices and relative standard deviations <10%,
meeting accepted validation criteria [1] [4]. The limit of quantification (LOQ) is typically 0.001 mg/kg for
both whole fruits and pulp [1].

The following diagram illustrates the complete analytical workflow from sample preparation to final

analysis:
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Field Dissipation Studies

Experimental Design and Sampling

Field dissipation studies are essential for understanding the real-world behavior of dimethomorph and

establishing appropriate pre-harvest intervals (PHIs). Proper study design includes:

e Plot Setup: Treatment plots should measure at least 45 m x 1 m with three replicates. Control plots
must be separated from treated areas to avoid contamination [4]. Applications typically follow Good

Laboratory Practice guidelines and local regulations.

o Application Protocol: Dimethomorph formulations (e.g., wettable powder, suspension concentrate)
are applied at recommended dosages using calibrated sprayers. For squash, applications at 45 g a.i./10a
with dilutions of 1:1000 in water have been used [4]. Applications are typically made three times

before harvest at 7-day intervals [4].

o Sample Collection: Samples should be collected randomly from each replicate at predetermined
intervals (0, 3, 5, 7, and 14 days after the last application) [4]. For fruits like lychee, separate analysis

of whole fruit and pulp is critical as residues concentrate predominantly in the peel [1].

e Environmental Monitoring: Record temperature and humidity throughout the study period using

data loggers, as these factors significantly influence dissipation rates [4].

Terminal Residues and Pre-harvest Intervals

Table 2: Dimethomorph terminal residues in crops at various pre-harvest intervals

. Residues in Residues in
Application PHI . .
Crop Dosage Whole Fruit Pulp/Edible Study
Frequency (Days) .
(mglkg) Portion (mg/kg)
Lychee 2-3 times 5 2 dosage levels 0.092-1.99 0.01-0.18 [1]
Lychee 2-3 times 7 2 dosage levels 0.092-1.99 0.01-0.18 [1]
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L. Residues in Residues in
Application PHI

Crop Dosage Whole Fruit Pulp/Edible Study
Frequency (Days) .
(mgl/kg) Portion (mg/kg)

Lychee 2-3 times 10 2 dosage levels 0.092-1.99 0.01-0.18 [1]
Squash  3times 0 Recommended [4]
Fruit

Squash  3times 14 Recommended [4]
Fruit

Pepper 2-3 times 5-7 1x and 1.5x [2]

recommended

Studies consistently demonstrate that dimethomorph residues are substantially higher in whole fruits
compared to pulp portions. In lychee, the residue ratio of whole fruit to pulp consistently exceeds one,
indicating the fungicide concentrates primarily in the peel [1]. This distribution pattern has significant

implications for consumer risk assessment and processing recommendations.

Dietary Risk Assessment

The risk quotient (RQ) approach is widely used to assess dietary exposure risks associated with pesticide

residues. For dimethomorph, risk assessment calculations follow established protocols:

Risk Calculation Methodology:

¢ Estimated Daily Intake (EDI) = (Food consumption x Pesticide residue level) / Body weight
¢ Risk Quotient (RQ) = EDI / Acceptable Daily Intake (ADI)
o Safety Determination: RQ < 1 indicates acceptable risk, while RQ > 1 suggests potential hazard [1]

Studies across multiple crops have consistently demonstrated that dimethomorph applications according to
label recommendations present negligible risk to consumers. In lychee, the risk quotient was less than one
even at recommended dosages [1]. Similarly, risk assessment in squash showed hazard quotient values of

<3.14 x 1073 for fruit and <3.91 x 107! for leaves among true consumers [4].
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Environmental Behavior and Advanced Degradation

Degradation Mechanisms and Pathways

Dimethomorph degradation in the environment occurs through multiple mechanisms, with biodegradation
being the most significant in most agricultural systems. Research has revealed several important aspects of

its environmental behavior:

e Microbial Degradation: Soil microorganisms play a pivotal role in dimethomeorph dissipation. Biotic
microcosm experiments demonstrate significantly faster degradation (half-life 19.6 days) compared to
abiotic conditions (half-life >100 days) [3]. The degradation rate decreases with soil depth, from 0.039

d—* at 0-40 cm to 0.009 d—* at 60-80 cm, correlating with typical decreases in microbial biomass [5].

o Isomer-Specific Degradation: The E and Z isomers degrade at different rates, with studies showing
preferential degradation of the E-isomer in soil environments [3]. This selectivity results in changes
to the initial isomeric ratio (typically 50:50 in formulations), providing a potential indicator of

degradation progress.

o Stable Isotope Fractionation: Carbon isotope fractionation occurs during biodegradation, with A§3C
values of approximately 5%o in controlled experiments and up to 7%o in field conditions [3]. This
fractionation provides a powerful tool for tracking degradation processes in complex environmental

systems.

e Advanced Degradation Techniques: Recent research has explored catalytic degradation using
nitrogen-doped rice husk biochar activated with peroxymonosulfate, demonstrating potential for

remediation of dimethomorph-contaminated environments [6].

Soil Adsorption and Leaching Potential

Dimethomorph exhibits moderate sorption in agricultural soils, with adsorption coefficients influenced by

several soil properties:

e Organic Carbon Content: Higher organic matter increases sorption, reducing mobility
¢ Clay Content: Increased clay minerals enhance retention
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e Cation Exchange Capacity: Higher CEC values improve sorption capacity
¢ Soil pH: Sorption is optimal in pH range of 3-7 [2] [5]

The development of the Empirical Model to assess Leaching of Pesticides (EMOLP) has provided a
reliable mathematical tool to estimate dimethomorph leaching potential in tropical soils under steady-state
flow conditions [5]. This model simulates fungicide concentration on soil solids and in soil solution at
different depths over time, using sorption percentages and degradation rates obtained under laboratory

conditions as critical inputs [5].

Conclusion and Regulatory Considerations

The comprehensive assessment of dimethomorph dissipation kinetics across various crops demonstrates
that this important fungicide exhibits moderate persistence in agricultural environments, with half-lives
ranging from approximately 2 days in squash fruit to 61 days in certain soil conditions. The QuEChERS
extraction method coupled with HPLC-MS/MS analysis provides a robust, reliable approach for
dimethomorph residue analysis, demonstrating excellent recovery rates, precision, and sensitivity across

diverse crop matrices.

Critical to understanding dimethomorph residue behavior is the consistent finding that residues
concentrate primarily in peel rather than edible pulp portions of fruits, significantly reducing consumer
exposure. Comprehensive risk assessments consistently yield risk quotients less than one, indicating
negligible risk to consumers when the fungicide is applied according to recommended practices and pre-

harvest intervals.

These scientific findings provide essential data for regulatory agencies to establish science-based maximum
residue limits (MRLs) and appropriate pre-harvest intervals for dimethomorph across various crops. The
established protocols and methodologies outlined in these application notes will assist researchers in
generating consistent, reproducible data to support the continued safe and effective use of this important crop

protection tool.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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